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Liothyronine

Liothyronine is a chemical compound widely used in scientific research. It possesses immense potential for studying thyroid-related disorders and hormone regulation. Its application ranges from investigating metabolism to understanding thyroid functioning. With its diverse capabilities, Liothyronine is an invaluable tool in cutting-edge scientific exploration.

CAS No.:6893-02-3

Molecular Formula:C15H12I3NO4

Molecular Weight:650.97 g/mol

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Thioridazine

Thioridazine, a chemical compound, is widely used in scientific research. It exhibits diverse properties and finds applications in various fields such as neuroscience, pharmacology, and psychiatry. Its versatility makes it an intriguing subject for further exploration and experimentation.

CAS No.:50-52-2

Molecular Formula:C21H26N2S2

Molecular Weight:370.6 g/mol

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Trimipramine-D3 Maleate

Trimipramine-D3 Maleate is a chemical compound used in scientific research. It has diverse applications due to its unique properties, making it an invaluable tool for studying various biological processes.

CAS No.:1185245-93-5

Molecular Formula:C24H30N2O4

Molecular Weight:413.532

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AB-FUBINACA metabolite 3

(2S)-2-[[1-[(4-Fluorophenyl)methyl]indazole-3-carbonyl]amino]-3-methylbutanoic acid is a complex chemical compound with great potential in scientific research. Its unique structure offers opportunities for studying various biological processes and developing innovative treatments. Explore its applications in drug discovery and unraveling molecular mechanisms.

CAS No.:1877243-60-1

Molecular Formula:C20H20FN3O3

Molecular Weight:369.4 g/mol

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Salicylic Acid-d4

Salicylic Acid-d4, a deuterium-labeled form of Salicylic Acid, is a chemical compound widely used in scientific research. This versatile material finds applications in studying enzymatic processes, metabolic pathways, and drug development. Its unique properties make it an essential tool in unraveling the intricate mechanisms of various biological systems.

CAS No.:78646-17-0

Molecular Formula:C7H6O3

Molecular Weight:142.14 g/mol

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L-Thyroxine-13C6

L-Thyroxine-13C6, a chemical compound, is a vital tool in scientific research. It is a stable isotope-labeled form of thyroxine, a hormone produced by the thyroid gland. This compound enables researchers to study metabolic pathways and hormone regulation, providing crucial insights into various physiological processes. Its application extends to investigating thyroid disorders, metabolism, and drug development. Embracing L-Thyroxine-13C6 amplifies the complexity and variability of scientific studies, enhancing our understanding of intricate biological systems.

CAS No.:720710-30-5

Molecular Formula:C9[13C]6H11I4NO4

Molecular Weight:782.83

Availability: In Stock

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